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Cat. No.: B15498535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thalidomide-O-PEG3-alcohol is a heterobifunctional molecule integral to the development of

Proteolysis Targeting Chimeras (PROTACs). It comprises three key components: the

thalidomide moiety, which serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN); a

three-unit polyethylene glycol (PEG3) linker; and a terminal alcohol group available for further

chemical modification.[1] This molecule is a valuable building block in the synthesis of

PROTACs, which are designed to selectively target and degrade specific proteins of interest

within the cell.

The thalidomide component of this molecule hijacks the cell's natural protein disposal system.

By binding to Cereblon, a substrate receptor of the CUL4-DDB1-RBX1 E3 ubiquitin ligase

complex, it allows for the recruitment of this complex to a target protein. The PEG3 linker

provides the necessary spatial separation between the thalidomide and a ligand for the target

protein, facilitating the formation of a ternary complex (Target Protein-PROTAC-E3 Ligase). The

terminal alcohol functionality allows for the covalent attachment of a ligand specific to the

protein of interest, completing the PROTAC structure.

This technical guide provides an in-depth overview of the structure, properties, and application

of Thalidomide-O-PEG3-alcohol in the context of PROTAC-mediated protein degradation.
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Chemical Structure and Properties
Thalidomide-O-PEG3-alcohol is a synthetic molecule designed for use in the construction of

PROTACs. Its structure is characterized by the attachment of a triethylene glycol linker to the 4-

position of the phthalimide ring of thalidomide, terminating in a primary alcohol.

Table 1: General Properties of Thalidomide-O-PEG3-alcohol

Property Value Source

CAS Number 2286368-57-6 [1][2]

Chemical Formula C19H22N2O8 [2]

Molecular Weight 406.39 g/mol [2]

Appearance White to off-white solid General knowledge

Purity (typical) ≥95% (HPLC) [2]

Table 2: Physicochemical Properties of Thalidomide-O-PEG3-alcohol (Predicted and

Experimental Analogs)

Property Value Notes

Melting Point Not available

Data for the specific molecule

is not publicly available.

Thalidomide has a high

melting point (275 °C), which is

expected to be significantly

lowered by the flexible PEG

linker.

Boiling Point Not available

Not applicable, likely to

decompose at high

temperatures.

Solubility

Soluble in DMSO, DMF.

Sparingly soluble in methanol

and ethanol. Insoluble in water.

Based on the general solubility

of thalidomide and PEGylated

compounds.[3]
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Table 3: Spectroscopic Data for Thalidomide (as a reference)

Spectroscopic Data Key Features Source

¹H NMR (DMSO-d6)

δ 11.00 (s, 1H, NH), 7.89 (m,

4H, Ar-H), 5.16 (dd, 1H), 2.90-

2.08 (m, 4H, piperidine-H)

[4]

Mass Spectrometry
m/z 259.1→84.0 (for

thalidomide)
[5]

Note: Specific experimental NMR and mass spectrometry data for Thalidomide-O-PEG3-
alcohol are not readily available in the public domain. The data for the parent compound,

thalidomide, is provided for reference.

Signaling Pathway: PROTAC-Mediated Protein
Degradation
Thalidomide-O-PEG3-alcohol is a key component in the construction of PROTACs that hijack

the ubiquitin-proteasome system to induce the degradation of a target protein. The general

signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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